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Compound of Interest

Compound Name: 2,6-Dimethylcyclohexanol

Cat. No.: B1210312 Get Quote

This guide provides immediate, essential safety and logistical information for the handling and

disposal of 2,6-Dimethylcyclohexanol. It is intended for researchers, scientists, and drug

development professionals to ensure safe laboratory practices.

Chemical Identifier: 2,6-Dimethylcyclohexanol is a flammable liquid and vapor.[1][2][3] It is

crucial to handle this chemical with appropriate personal protective equipment in a well-

ventilated area.[1]

Hazard Identification and Classification
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Hazard Class Category Hazard Statement

Flammable liquids Category 3
H226: Flammable liquid and

vapor[2][3]

Acute toxicity, oral Category 4
H302: Harmful if swallowed[4]

[5]

Skin corrosion/irritation Category 2
H315: Causes skin irritation[4]

[6]

Serious eye damage/eye

irritation
Category 2A

H319: Causes serious eye

irritation[4][5]

Acute toxicity, inhalation Category 4 H332: Harmful if inhaled[5]

Specific target organ toxicity,

single exposure
Category 3

H335: May cause respiratory

irritation[4][6]

Signal Word: Warning[1][4]

Physical and Chemical Properties
Property Value

Molecular Formula C8H16O[2][3]

Molecular Weight 128.21 g/mol [2][3]

Appearance Colorless liquid[1]

Odor Alcohol-like[1]

Boiling Point 174.4 °C / 345.9 °F @ 760 mmHg[1]

Flash Point 55 °C / 131 °F[1]

Specific Gravity 0.940[1]

Operational Plan: Handling and Disposal
A systematic approach to handling and disposal is critical for safety and to prevent

environmental contamination.
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I. Personal Protective Equipment (PPE)
The selection of appropriate PPE is the first line of defense against exposure. The following

PPE is mandatory when handling 2,6-Dimethylcyclohexanol.

Task Eye Protection
Hand
Protection

Respiratory
Protection

Protective
Clothing

Weighing and

Transferring

Chemical splash

goggles

Disposable nitrile

gloves

N95 respirator (if

not in a fume

hood)

Standard

laboratory coat

Preparing

Solutions

Chemical splash

goggles or face

shield

Disposable nitrile

gloves

Work in a

certified chemical

fume hood

Standard

laboratory coat

Handling

Solutions

Safety glasses

with side shields

Disposable nitrile

gloves

Work in a well-

ventilated area

Standard

laboratory coat

Cleaning and

Waste Disposal

Chemical splash

goggles

Heavy-duty nitrile

gloves

Not generally

required

Standard

laboratory coat

II. Handling Protocol
Preparation:

Ensure the designated workspace is clean and uncluttered.

Cover the work surface with absorbent, disposable bench paper.

Confirm that a safety shower and eyewash station are readily accessible.[1]

Don the appropriate PPE as outlined in the table above.

Weighing and Transfer:

Conduct all weighing and transfer operations of 2,6-Dimethylcyclohexanol within a

chemical fume hood to minimize inhalation exposure.
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Use spark-proof tools and explosion-proof equipment.[1]

Ground and bond containers when transferring the material to prevent static discharge.[7]

Post-Handling:

After handling, thoroughly wash hands and any exposed skin with soap and water.

Clean all contaminated surfaces.

III. Storage Plan
Store in a tightly closed container in a dry, cool, and well-ventilated area.[1][7]

Keep away from heat, sparks, open flames, and hot surfaces.[1][7]

Store in a designated flammables area.[1]

Incompatible materials to avoid include strong oxidizing agents, strong acids, and strong

reducing agents.[1]

IV. Disposal Plan
All waste materials contaminated with 2,6-Dimethylcyclohexanol must be treated as

hazardous chemical waste.

Solid Waste:

Collect all contaminated solid waste, including disposable bench paper, gloves, and weighing

papers, in a designated, labeled, and sealed waste container.

Liquid Waste:

Collect all solutions containing 2,6-Dimethylcyclohexanol in a clearly labeled, sealed, and

appropriate hazardous waste container.

Do not empty into drains.[1]

Dispose of contents/container to an approved waste disposal plant.[1][7]
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Emergency Procedures
First-Aid Measures:

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.[1]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing. Get medical attention if irritation develops and persists.[1]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical

attention.[1]

Ingestion: Do NOT induce vomiting. Call a physician or poison control center immediately.[1]

Fire-Fighting Measures:

Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[5]

Do not use a solid water stream as it may scatter and spread the fire.

Wear self-contained breathing apparatus for firefighting if necessary.[5]

Accidental Release Measures:

Remove all sources of ignition.[1]

Ensure adequate ventilation.[1]

Wear appropriate personal protective equipment.

Soak up with inert absorbent material (e.g., sand, silica gel, acid binder, universal binder,

sawdust).[1]

Collect in suitable, closed containers for disposal.[1]

Workflow for Handling 2,6-Dimethylcyclohexanol
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Caption: Workflow for the safe handling and disposal of 2,6-Dimethylcyclohexanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. Buy 2,6-Dimethylcyclohexanol | 5337-72-4 [smolecule.com]

3. 2,6-Dimethylcyclohexanol | C8H16O | CID 21428 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. Dimethylcyclohexanol | C8H16O | CID 164822 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. beta.lakeland.edu [beta.lakeland.edu]

6. assets.thermofisher.cn [assets.thermofisher.cn]

7. 2,6-Dimethylcyclohexanol | 5337-72-4 | TCI AMERICA [tcichemicals.com]

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
2,6-Dimethylcyclohexanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1210312#personal-protective-equipment-for-
handling-2-6-dimethylcyclohexanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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